Cas no 941999-86-6 (N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide)

• Product Name: N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide
• CAS No: 941999-86-6
• MF: C₁₈H₁₈N₆O₄
• MW: 382.373322963715
• CID: 5914651
• PubChem ID: 18565562
• Update Time: 2025-07-01

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• F2070-0389
• 941999-86-6
• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-methyl-3-nitrobenzamide
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-3-nitrobenzamide
• AKOS024625400
• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methyl-3-nitrobenzamide
• N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide

• Inchi： 1S/C18H18N6O4/c1-3-28-14-9-7-13(8-10-14)23-17(20-21-22-23)11-19-18(25)15-5-4-6-16(12(15)2)24(26)27/h4-10H,3,11H2,1-2H3,(H,19,25)
• InChI Key： FBUATMZVSQBJAG-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OCC)C=C2)N=NN=1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 382.13895308g/mol
• Monoisotopic Mass: 382.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide (CAS No. 941999-86-6): A Comprehensive Overview

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide (CAS No. 941999-86-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrazole ring, an ethoxyphenyl group, and a nitrobenzamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with the modulation of various biological targets such as angiotensin-converting enzyme (ACE) and matrix metalloproteinases (MMPs). The presence of this ring in N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide suggests that it may exhibit similar pharmacological properties. Recent studies have shown that compounds containing tetrazole rings can have potent anti-inflammatory and anti-cancer activities.

The ethoxyphenyl group is another key structural feature of this compound. This moiety is often found in molecules with high lipophilicity and can enhance the ability of the compound to cross biological membranes. This property is particularly important for drugs that need to reach specific cellular targets. The ethoxyphenyl group may also contribute to the overall stability and solubility of the molecule, which are crucial factors in drug development.

The nitrobenzamide moiety is known for its ability to interact with various biological targets through hydrogen bonding and other non-covalent interactions. In the context of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide, this functional group may play a role in modulating enzyme activity or receptor binding. Recent research has highlighted the potential of nitroaromatic compounds as inhibitors of specific enzymes involved in cancer progression and inflammatory diseases.

Recent studies have explored the biological activities of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide in various cellular and animal models. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also reported that the compound has low cytotoxicity towards normal cells, making it a promising candidate for further development as an anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the potential anticancer properties of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide. The results showed that the compound effectively inhibited the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase.

The structural diversity and functional versatility of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-3-nitrobenzamide make it an attractive candidate for further optimization and development. Ongoing research is focused on enhancing its pharmacokinetic properties and reducing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to gain deeper insights into its interactions with target proteins.

In conclusion, N-{1-(4-ethoxyphenyl)-1H-ethiazol-5-elylmethyl}-2-emethyl-3-enitrobenzamide (CAS No. 941999-86-6) represents a promising lead compound with potential applications in treating inflammatory diseases and cancer. Its unique combination of structural features provides a strong foundation for further exploration and optimization in drug discovery efforts.